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Compound of Interest

Compound Name: Platinum(IV) oxide hydrate

Cat. No.: B075968 Get Quote

An In-depth Technical Guide to Platinum(IV)
Oxide Hydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Platinum(IV) oxide hydrate, also widely known as Adams' catalyst. This

compound is a crucial precursor to a highly active hydrogenation catalyst and finds extensive

application in organic synthesis, including pharmaceutical drug development.

Physical Properties
Platinum(IV) oxide hydrate is typically a dark brown to black powder.[1][2][3] Its properties

can vary slightly depending on the degree of hydration and the method of preparation. The

oxide itself is not the active catalytic species but is reduced in situ by hydrogen to form finely

divided platinum black, which is the true catalyst.[1][4][5]

A summary of its key physical properties is presented in the table below.
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Property Value References

Chemical Formula PtO₂·xH₂O [1]

Appearance Dark brown to black powder [1][2][6]

Molar Mass
227.08 g/mol (anhydrous

basis)
[1]

Density 10.2 g/cm³ [1][3][7]

Melting Point
450 °C (842 °F; 723 K)

(decomposes)
[1][2][3][6][7][8]

Solubility

Insoluble in water, alcohol, and

acid.[1][3][9] Soluble in caustic

potash solution.[1][3][8]

Chemical Properties and Catalytic Activity
Platinum(IV) oxide hydrate is primarily utilized as a catalyst for hydrogenation and

hydrogenolysis reactions in organic synthesis.[1] It is valued for its effectiveness in a wide

range of transformations, including the reduction of alkenes, alkynes, ketones, nitro

compounds, and aromatic rings.[1][4][5][8][10][11] The catalytic reactions are often enhanced

when carried out in acetic acid.[1]

The oxide form is a precatalyst that is reduced by hydrogen to the active catalyst, platinum

black. This in-situ activation is a key feature of its use.

Catalytic Hydrogenation Workflow
The general workflow for a catalytic hydrogenation reaction using Platinum(IV) oxide hydrate
is depicted below.
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Catalytic Hydrogenation Workflow with PtO₂·H₂O

Reaction Setup Hydrogenation Work-up

Substrate in Solvent Add PtO₂·H₂O Introduce H₂ Atmosphere In-situ Reduction:
PtO₂ → Pt (black) Hydrogenation of Substrate Filter to remove Pt black Isolate Product

Click to download full resolution via product page

Caption: General workflow for catalytic hydrogenation using Platinum(IV) oxide hydrate.

Experimental Protocols
Synthesis of Platinum(IV) Oxide Hydrate (Adams'
Catalyst)
This protocol is based on the original method developed by Voorhees and Adams, which

involves the fusion of a platinum salt with sodium nitrate.[1]

Materials:

Chloroplatinic acid (H₂PtCl₆) or Ammonium chloroplatinate ((NH₄)₂PtCl₆)

Sodium nitrate (NaNO₃)

Distilled water

Porcelain dish or crucible

Bunsen burner or furnace

Stirring rod

Procedure:

In a porcelain dish, thoroughly mix the platinum salt with a 10-fold excess by weight of

sodium nitrate.[12]
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Gently heat the mixture to evaporate the water.

Increase the temperature to melt the sodium nitrate, typically between 400-500 °C. The

mixture will turn dark, and brown fumes of nitrogen oxides will be evolved.[12]

Continue heating until the evolution of brown fumes ceases.

Allow the mixture to cool to room temperature.

Extract the solidified mass with distilled water to dissolve the sodium nitrate and other

soluble salts.

Wash the resulting dark brown precipitate of Platinum(IV) oxide hydrate by decantation and

then on a filter until the washings are free of nitrates.[12]

Dry the product in a desiccator or under vacuum.[12]
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Synthesis of Adams' Catalyst

Mix H₂PtCl₆ or (NH₄)₂PtCl₆
with NaNO₃

Heat to Evaporate H₂O

Fuse at 400-500 °C

Evolve NO₂ fumes Cool to Room Temperature

After NO₂ evolution ceases

Extract with H₂O

Wash Precipitate

Dry PtO₂·H₂O Product

Click to download full resolution via product page

Caption: Flowchart for the synthesis of Platinum(IV) oxide hydrate.

Characterization Protocols
XPS is used to determine the elemental composition and oxidation state of the platinum.
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Sample Preparation:

Press a small amount of the Platinum(IV) oxide hydrate powder onto a sample holder with

a clean spatula.

Ensure the surface is flat and representative of the bulk material.

Introduce the sample into the ultra-high vacuum chamber of the XPS instrument.

Data Acquisition:

Acquire a survey spectrum to identify all elements present on the surface.

Perform high-resolution scans of the Pt 4f region to determine the oxidation state of

platinum. The binding energy of the Pt 4f₇/₂ peak for Pt(IV) in PtO₂ is typically around 74.5

eV.

High-resolution scans of the O 1s region can also be acquired to investigate the oxygen

species present.

TEM is used to analyze the morphology, particle size, and crystalline structure of the material.

Sample Preparation:

Disperse a small amount of the Platinum(IV) oxide hydrate powder in a suitable solvent

(e.g., ethanol) using ultrasonication to create a dilute suspension.

Place a drop of the suspension onto a carbon-coated TEM grid.

Allow the solvent to evaporate completely, leaving the particles dispersed on the grid.

Imaging and Analysis:

Insert the prepared grid into the TEM.

Acquire bright-field images to observe the overall morphology and size distribution of the

particles.
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Use selected area electron diffraction (SAED) to determine the crystalline structure.

High-resolution TEM (HRTEM) can be used to visualize the crystal lattice fringes.

TGA is used to determine the water content and the thermal stability of the Platinum(IV) oxide
hydrate.

Procedure:

Place a small, accurately weighed sample of the Platinum(IV) oxide hydrate into a TGA

crucible.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate (e.g., 10 °C/min).

Record the mass loss as a function of temperature. The initial weight loss corresponds to the

removal of water of hydration, and decomposition to platinum metal occurs at higher

temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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